Cas no 2228353-25-9 (tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate
• CAS No: 2228353-25-9
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5913837
• PubChem ID: 165653042
• Update Time: 2025-10-28

tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2228353-25-9
• tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate
• EN300-1883088

• Inchi： 1S/C12H24N2O3/c1-8(2)14(7-10(15)9(3)13)11(16)17-12(4,5)6/h8-9H,7,13H2,1-6H3
• InChI Key： PIFOSBLMGRQAQZ-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C(C)N)=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate (CAS No. 2228353-25-9)

Tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2228353-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative exhibits a unique structural configuration, featuring a tert-butyl group and two distinct amine functionalities, which contribute to its versatile reactivity and potential applications in drug development and synthetic chemistry.

The compound's molecular structure, characterized by a central carbamate linkage between the 3-amino-2-oxobutyl moiety and the propan-2-yl side chain, positions it as a valuable intermediate in the synthesis of more complex molecules. The presence of both primary and secondary amine groups enhances its utility in forming hydrogen bonds and participating in various catalytic processes, making it a candidate for applications in medicinal chemistry and material science.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that carbamates can serve as key structural motifs in drug molecules, contributing to their efficacy and selectivity. Specifically, derivatives of tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate have been explored for their potential in modulating enzyme activity and interacting with biological targets.

One of the most compelling aspects of this compound is its role in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, with many therapeutic agents functioning by competitively binding to active sites on enzymes to modulate their activity. The structural features of tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate make it an ideal candidate for designing inhibitors targeting various metabolic pathways. For instance, studies have shown that modifications to the carbamate group can fine-tune binding interactions with proteases and kinases, which are implicated in numerous diseases.

Furthermore, the tert-butyl group provides steric hindrance, which can be exploited to enhance binding affinity and selectivity. This feature is particularly valuable in drug design, where minimizing off-target effects is crucial for improving therapeutic outcomes. The combination of the 3-amino-2-oxobutyl and propan-2-yl substituents further enhances the compound's versatility, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other synthetic transformations.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions with biological targets. These computational approaches have enabled researchers to identify lead compounds with enhanced pharmacological properties before conducting costly experimental trials.

The compound's potential extends beyond enzyme inhibition; it has also been investigated as a precursor in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous structural elements in biologically active molecules, and their incorporation into drug candidates often improves pharmacokinetic properties such as solubility and metabolic stability. By serving as a building block for heterocyclic frameworks, tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate contributes to the diversification of chemical libraries used in drug discovery.

In conclusion, tert-butyl N-(3-amino-2-oxobutyl)-N-(propan-2-yl)carbamate (CAS No. 2228353-25-9) represents a promising compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing enzyme inhibitors, heterocyclic derivatives, and other bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing medicinal chemistry is likely to grow further.